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Compound of Interest

Compound Name: Azelaoyl PAF

Cat. No.: B163690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of Azelaoyl PAF, a potent

Peroxisome Proliferator-Activated Receptor gamma (PPARγ) agonist, on the expression of

frataxin (FXN). Reduced levels of frataxin are the primary cause of Friedreich's ataxia (FRDA),

a progressive neurodegenerative disease. Consequently, therapeutic strategies aimed at

increasing frataxin expression are of significant interest. This document summarizes the key

quantitative data, details the underlying signaling pathways, and provides comprehensive

experimental protocols relevant to the study of Azelaoyl PAF's impact on frataxin levels.

Core Mechanism of Action: The PPARγ Signaling
Pathway
Azelaoyl PAF functions by activating the nuclear receptor PPARγ. Upon activation by a ligand

such as Azelaoyl PAF, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This

complex then recruits co-activators, most notably the PPARγ coactivator 1-alpha (PGC-1α),

which is a master regulator of mitochondrial biogenesis. The entire complex translocates to the

nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response

Elements (PPREs) located in the regulatory regions of target genes. This binding initiates the

transcription of these genes. In the context of Friedreich's ataxia, this pathway has been shown

to upregulate the transcription of the FXN gene, leading to increased synthesis of frataxin

protein.[1][2][3] The dysregulation of the PPARγ/PGC-1α pathway is considered a contributing

factor to the pathophysiology of FRDA.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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